Cas no 2001033-69-6 (1-3-(1H-pyrazol-3-yl)phenylethan-1-one)

• Product Name: 1-3-(1H-pyrazol-3-yl)phenylethan-1-one
• CAS No: 2001033-69-6
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD31601099
• CID: 5608053
• PubChem ID: 58252488
• Update Time: 2025-05-20

1-3-(1H-pyrazol-3-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(1H-Pyrazol-5-yl)phenyl)ethanone
• SCHEMBL12647574
• 1-[3-(1H-pyrazol-3-yl)phenyl]ethan-1-one
• A1-47880
• EN300-842969
• 2001033-69-6
• 1-3-(1H-pyrazol-3-yl)phenylethan-1-one

• MDL： MFCD31601099
• Inchi： 1S/C11H10N2O/c1-8(14)9-3-2-4-10(7-9)11-5-6-12-13-11/h2-7H,1H3,(H,12,13)
• InChI Key： GNWZFFCNFNLOGV-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C(C=1)C1=CC=NN1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-3-(1H-pyrazol-3-yl)phenylethan-1-one

Recent Advances in the Study of 1-3-(1H-pyrazol-3-yl)phenylethan-1-one (CAS: 2001033-69-6) in Chemical Biology and Pharmaceutical Research

The compound 1-3-(1H-pyrazol-3-yl)phenylethan-1-one (CAS: 2001033-69-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-3-(1H-pyrazol-3-yl)phenylethan-1-one as a key intermediate in the synthesis of novel heterocyclic compounds. Its pyrazole moiety, in particular, has been identified as a pharmacophore with diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Researchers have explored its utility in the design of targeted therapies, leveraging its ability to interact with specific biological targets.

One of the most notable advancements involves the optimization of synthetic routes for 1-3-(1H-pyrazol-3-yl)phenylethan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also enhances the purity of the final product, which is critical for pharmaceutical applications.

In terms of biological activity, preliminary in vitro studies have shown promising results. For instance, derivatives of 1-3-(1H-pyrazol-3-yl)phenylethan-1-one exhibited potent inhibitory effects on specific kinases involved in cancer cell proliferation. These findings suggest its potential as a lead compound for the development of kinase inhibitors, a class of drugs with broad therapeutic implications.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding mechanisms of 1-3-(1H-pyrazol-3-yl)phenylethan-1-one with its biological targets. These studies have identified key interactions at the atomic level, paving the way for structure-activity relationship (SAR) analyses and further optimization of its pharmacological properties.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further investigation. Additionally, in vivo studies are needed to validate its efficacy and safety in animal models before progressing to clinical trials.

In conclusion, 1-3-(1H-pyrazol-3-yl)phenylethan-1-one (CAS: 2001033-69-6) represents a promising scaffold for drug discovery, with potential applications in oncology, inflammation, and infectious diseases. Continued research efforts are essential to fully unlock its therapeutic potential and translate these findings into clinically viable treatments.